Cas no 596825-54-6 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-ethylphenyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-ethylphenyl)-
• CAS No: 596825-54-6
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 337607
• PubChem ID: 71442767
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(3-ethylphenyl)-
• 6-chloro-3-(3-ethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-Chloro-3-(3-ethylphenyl)[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID10851626
• 596825-54-6

• Inchi： 1S/C13H11ClN4/c1-2-9-4-3-5-10(8-9)13-16-15-12-7-6-11(14)17-18(12)13/h3-8H,2H2,1H3
• InChI Key： JPQJUUWEFFDWHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3=CC=CC(CC)=C3)N2N=1

Computed Properties

• Exact Mass: 258.06743
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08